Cas no 105518-68-1 (Uridine5'-(tetrahydrogen triphosphate), 5-azido-)

• Product Name: Uridine5'-(tetrahydrogen triphosphate), 5-azido-
• CAS No: 105518-68-1
• MF: C₉H₁₄N₅O₁₅P₃
• MW: 525.153244495392
• CID: 153411
• PubChem ID: 3035900
• Update Time: 2025-04-19

Uridine5'-(tetrahydrogen triphosphate), 5-azido- Chemical and Physical Properties

Names and Identifiers

• Uridine5'-(tetrahydrogen triphosphate), 5-azido-
• [[(2R,3S,4R,5S)-5-(5-azido-2,4-dioxopyrimidin-1-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl] phosphono hydrogen phosphate
• 5-azidouridine-5'-triphosphate
• 5-AZIDO-UTP
• 5-A-Utp
• 5-azidouridine 5'-(tetrahydrogen triphosphate)
• 5-Azido-UTP Triethylamine Salt
• 5-Azido-uridine 5-(Tetrahydrogen Triphosphate) Triethylamine Salt
• 105518-68-1
• Uridine, 5'-(tetrahydrogen triphosphate), 5-azido-
• DTXSID60147167
• DTXCID2069658

• Inchi： 1S/C9H14N5O15P3/c10-13-12-3-1-14(9(18)11-7(3)17)8-6(16)5(15)4(27-8)2-26-31(22,23)29-32(24,25)28-30(19,20)21/h1,4-6,8,15-16H,2H2,(H,22,23)(H,24,25)(H,11,17,18)(H2,19,20,21)/t4-,5-,6-,8+/m1/s1
• InChI Key： DYVGSULTDVJPTN-UNGCPHIMSA-N
• SMILES： P(=O)(O)(OP(=O)(O)OP(=O)(O)O)OC[C@@H]1[C@H]([C@H]([C@@H](N2C(NC(C(=C2)N=[N+]=[N-])=O)=O)O1)O)O

Computed Properties

• Exact Mass: 524.969924
• Monoisotopic Mass: 524.969924
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 17
• Heavy Atom Count: 32
• Rotatable Bond Count: 9
• Complexity: 1000
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: -5
• Topological Polar Surface Area: 273

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 343.81000
• LogP: -1.69404